N-[(4-methoxyphenyl)methyl]-1-(2-phenylacetyl)piperidine-4-carboxamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-1-(2-phenylacetyl)piperidine-4-carboxamide
• InChI: InChI=1S/C22H26N2O3/c1-27-20-9-7-18(8-10-20)16-23-22(26)19-11-13-24(14-12-19)21(25)15-17-5-3-2-4-6-17/h2-10,19H,11-16H2,1H3,(H,23,26)
• InChI Key: XVIDULMCEAPLSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C2CCN(CC2)C(=O)CC3=CC=CC=C3
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol
• Solubility: >55 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[(4-methoxyphenyl)methyl]-1-(2-phenylacetyl)piperidine-4-carboxamide is a synthetic organic compound that belongs to the class of piperidine carboxamides This compound is characterized by the presence of a piperidine ring substituted with a phenylacetyl group and a methoxyphenylmethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-methoxyphenyl)methyl]-1-(2-phenylacetyl)piperidine-4-carboxamide typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Phenylacetyl Group: The phenylacetyl group is introduced via an acylation reaction using phenylacetyl chloride and a suitable base.

Attachment of the Methoxyphenylmethyl Group: The methoxyphenylmethyl group is attached through a nucleophilic substitution reaction using 4-methoxybenzyl chloride.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of efficient catalysts, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[(4-methoxyphenyl)methyl]-1-(2-phenylacetyl)piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the methoxyphenylmethyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

N-[(4-methoxyphenyl)methyl]-1-(2-phenylacetyl)piperidine-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential pharmacological properties, including analgesic and anti-inflammatory effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(4-methoxyphenyl)methyl]-1-(2-phenylacetyl)piperidine-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-[(4-methoxyphenyl)methyl]-1-(2-phenylacetyl)piperidine-4-carboxamide: shares similarities with other piperidine carboxamides, such as:

Uniqueness

• The unique combination of the methoxyphenylmethyl and phenylacetyl groups in this compound imparts distinct chemical and biological properties, making it a valuable compound for research and development.